Cas no 496870-02-1 (3-Pyridinecarbonitrile,2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-,(2E)-2-butenedioate)

• Product Name: 3-Pyridinecarbonitrile,2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-,(2E)-2-butenedioate
• CAS No: 496870-02-1
• MF: C₁₈H₁₇F₃N₄O₆
• MW: 442.345994710922
• CID: 1529348
• Update Time: 2024-08-24

3-Pyridinecarbonitrile,2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-,(2E)-2-butenedioate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-,(2E)-2-butenedioate
• 3-Pyridinecarbonitrile, 2-[3-amino-1-(3-methyl-4-isoxazolyl)propoxy]-6-(trifluoromethyl)-, (2E)-2-butenedioate (9CI)

• Inchi： 1S/C14H13F3N4O2.C4H4O4/c1-8-10(7-22-21-8)11(4-5-18)23-13-9(6-19)2-3-12(20-13)14(15,16)17;5-3(6)1-2-4(7)8/h2-3,7,11H,4-5,18H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： HHAPTTUGESINHV-WLHGVMLRSA-N
• SMILES： C(/C(=O)O)=C\C(=O)O.O(C1N=C(C(F)(F)F)C=CC=1C#N)C(C1=CON=C1C)CCN

Computed Properties

• Exact Mass: 442.11011

Experimental Properties

• PSA: 172.56